Cas no 1396715-65-3 (N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 1396715-65-3
• MF: C₁₇H₂₀FNO₄S₂
• MW: 385.473405838013
• CID: 5941273
• PubChem ID: 71781760
• Update Time: 2025-06-12

N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide
• N-(2-cyclopropyl-2-hydroxy-2-thiophen-2-ylethyl)-4-ethoxy-3-fluorobenzenesulfonamide
• N-(2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl)-4-ethoxy-3-fluorobenzenesulfonamide
• AKOS024523710
• 1396715-65-3
• F5857-2129
• VU0524926-1
• N-[2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide

• Inchi： 1S/C17H20FNO4S2/c1-2-23-15-8-7-13(10-14(15)18)25(21,22)19-11-17(20,12-5-6-12)16-4-3-9-24-16/h3-4,7-10,12,19-20H,2,5-6,11H2,1H3
• InChI Key： VRHBJHXBPUYPRY-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2CC2)(O)C2SC=CC=2)(=O)=O)=CC=C(OCC)C(F)=C1

Computed Properties

• Exact Mass: 385.08177863g/mol
• Monoisotopic Mass: 385.08177863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide

Introduction to N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 1396715-65-3)

N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide (CAS No. 1396715-65-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a promising candidate for further exploration in medicinal chemistry due to its unique chemical properties and potential biological activities.

The molecular framework of N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yl)ethyl-4-ethoxy-3-fluorobenzene-1-sulfonamide incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a cyclopropyl group, a hydroxyl group, and a thiophene ring suggests potential interactions with biological targets, making it an intriguing subject for structural and functional studies.

In recent years, the development of novel sulfonamide derivatives has been a focal point in the search for effective therapeutic agents. Sulfonamides are well-known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of fluorine and ethoxy substituents in the benzene ring enhances the compound's metabolic stability and bioavailability, which are critical factors in drug design.

The cyclopropyl moiety in this compound is particularly noteworthy due to its ability to influence the conformational flexibility of the molecule. This feature can be exploited to optimize binding interactions with biological targets, thereby improving the efficacy of potential drug candidates. Additionally, the thiophen ring is known to exhibit significant pharmacological properties, including antitumor and anti-inflammatory effects, which further underscores the compound's therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like N-2-cyclopropyl-2-hydroxy-2-(thiophen-2-yethyl)-4 ethoxy 3 fluorobenzene 1 sulfonamide. These computational tools have been instrumental in identifying key interaction sites between the compound and its target proteins, providing valuable insights for further optimization.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The incorporation of fluorine atoms into the molecular structure presents a challenge due to their reactivity and sensitivity to various environmental conditions. However, recent improvements in synthetic methodologies have made it possible to introduce fluorine substituents with greater efficiency and precision.

Evaluation of the pharmacological properties of N - 2 cyclo propyl - 2 hydro xy - 2 ( thi o phen - 2 - yl ) eth yl - 4 e tho xy - 3 fluoro benzene - 1 sul fon am ide has revealed promising results in preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against enzymes such as dihydrofolate reductase (DHFR), which is a key target in cancer therapy.

The structural features of this sulfonamide derivative also make it an attractive candidate for developing novel therapeutic strategies against infectious diseases. The combination of a cyclopropyl group, a hydroxyl group, and a thiophene ring provides multiple sites for interaction with bacterial enzymes and cellular receptors, potentially leading to the development of broad-spectrum antibiotics.

In conclusion, N - 2 cyclo propyl - 2 hydro xy - 2 ( thi o phen - 2 - yl ) eth yl - 4 e tho xy - 3 fluoro benzene - 1 sul fon am ide represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its pharmacological properties and explore its potential applications in medicine.